Cas no 23328-64-5 (4-Ethyl-2,6-dihydroxynicotinonitrile)

4-Ethyl-2,6-dihydroxynicotinonitrile is a heterocyclic organic compound featuring a pyridine core substituted with hydroxyl, ethyl, and nitrile functional groups. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a functionalized nicotinonitrile scaffold. The presence of hydroxyl groups enhances its reactivity in condensation and substitution reactions, while the nitrile moiety offers versatility for further derivatization. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure ensures consistent performance in synthetic applications, making it a reliable choice for research and industrial processes requiring precise chemical building blocks.

4-Ethyl-2,6-dihydroxynicotinonitrile structure

23328-64-5 structure

Product Name:4-Ethyl-2,6-dihydroxynicotinonitrile

CAS No:23328-64-5

MF:C₈H₈N₂O₂

MW:164.161321640015

CID:1031516

PubChem ID:18398305

Update Time:2025-10-28

4-Ethyl-2,6-dihydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-2,6-dihydroxynicotinonitrile
- 4-ethyl-2-hydroxy-6-oxo-1H-pyridine-3-carbonitrile
- CHEMBL3086511
- DTXSID80593369
- E89188
- 4-Ethyl-2-hydroxy-6-oxo-1,6-dihydropyridine-3-carbonitrile
- SCHEMBL4650747
- SCHEMBL16561953
- DB-340259
- 23328-64-5
- Inchi： 1S/C8H8N2O2/c1-2-5-3-7(11)10-8(12)6(5)4-9/h3H,2H2,1H3,(H2,10,11,12)
- InChI Key： WQMPZIYHTPLJJD-UHFFFAOYSA-N
- SMILES： OC1=C(C#N)C(=CC(N1)=O)CC

Computed Properties

Exact Mass: 164.058577502g/mol
Monoisotopic Mass: 164.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 73.1Å²

4-Ethyl-2,6-dihydroxynicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029206218-1g	4-Ethyl-2,6-dihydroxynicotinonitrile	23328-64-5	95%	1g	$640.56	2023-09-02
Chemenu	CM177322-1g	4-ethyl-2,6-dihydroxynicotinonitrile	23328-64-5	95%	1g	$729	2021-08-05
Chemenu	CM177322-1g	4-ethyl-2,6-dihydroxynicotinonitrile	23328-64-5	95%	1g	$677	2022-06-11

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4-Ethyl-2,6-dihydroxynicotinonitrile

Comprehensive Overview of 4-Ethyl-2,6-dihydroxynicotinonitrile (CAS No. 23328-64-5): Properties, Applications, and Research Insights

4-Ethyl-2,6-dihydroxynicotinonitrile (CAS No. 23328-64-5) is a specialized organic compound belonging to the nicotinonitrile derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, featuring an ethyl group at the 4-position and hydroxyl groups at the 2- and 6-positions. Its nitrile functional group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for high-purity 4-Ethyl-2,6-dihydroxynicotinonitrile has surged, driven by its applications in developing innovative therapeutics and sustainable agrochemicals. A trending topic in scientific forums revolves around its role in green chemistry, where its synthesis is optimized to reduce environmental impact. Users frequently search for "CAS 23328-64-5 solubility," "4-Ethyl-2,6-dihydroxynicotinonitrile synthesis protocol," and "nicotinonitrile derivatives applications," reflecting the compound's relevance in both academic and industrial settings.

The physicochemical properties of 4-Ethyl-2,6-dihydroxynicotinonitrile include a molecular weight of 178.17 g/mol and a melting point range of 210–215°C. Its moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol makes it suitable for laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for researchers focusing on structure-activity relationship (SAR) studies. These studies are pivotal in designing next-generation bioactive molecules with enhanced efficacy and selectivity.

From a commercial perspective, suppliers of CAS No. 23328-64-5 emphasize its role as a building block for heterocyclic compounds. The compound's scalable synthesis and compatibility with catalytic reactions align with the pharmaceutical industry's shift toward cost-effective production methods. Notably, its derivatives have shown promise in antioxidant and anti-inflammatory applications, sparking interest in patent filings and collaborative research projects. Searches like "buy 4-Ethyl-2,6-dihydroxynicotinonitrile" and "CAS 23328-64-5 suppliers" highlight its market demand.

Emerging trends also link 4-Ethyl-2,6-dihydroxynicotinonitrile to material science, where its electron-rich framework contributes to the development of organic semiconductors and photocatalysts. This interdisciplinary potential positions it as a compound of interest in renewable energy research. Furthermore, its low toxicity profile (as per preliminary studies) addresses growing consumer concerns about chemical safety in industrial applications.

To summarize, 4-Ethyl-2,6-dihydroxynicotinonitrile (CAS No. 23328-64-5) exemplifies the convergence of synthetic versatility and multidisciplinary utility. Its integration into drug discovery pipelines and green technologies underscores its value in addressing contemporary scientific challenges. For researchers and manufacturers alike, understanding its properties and applications is essential to unlocking its full potential.